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molecular formula C11H7BrFNO B1398701 5-Bromo-2-(4-fluorophenoxy)pyridine CAS No. 936343-65-6

5-Bromo-2-(4-fluorophenoxy)pyridine

Cat. No. B1398701
CAS RN: 936343-65-6
M. Wt: 268.08 g/mol
InChI Key: AAJHDBCTINSRCO-UHFFFAOYSA-N
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Patent
US07691882B2

Procedure details

To a mixture of 4-fluorophenol (2.1 g, 19 mmol), 2,5-dibromopyridine (3.0 g, 13 mmol) and N,N-dimethylformamide (30 mL) was added sodium hydride (730 mg, 15 mmol, 50% in oil) at 0° C., which was stirred for 10 minutes at room temperature. The reaction mixture was then stirred for 5 hours at 110° C. The reaction mixture was cooled to room temperature and water was added thereto, followed by extraction with ethyl acetate. The organic layer was washed with water twice, and then washed with saturated aqueous sodium chloride, and was concentrated under a reduced pressure, and the residue was purified by NH silica gel column chromatography (heptane:ethyl acetate=15:1) to obtain the title compound (2.6 g, 75%).
Name
4-fluorophenol
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
2,5-dibromopyridine
Quantity
3 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
30 mL
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
730 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound
Yield
75%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.Br[C:10]1[CH:15]=[CH:14][C:13]([Br:16])=[CH:12][N:11]=1.CN(C)C=O.[H-].[Na+]>O>[Br:16][C:13]1[CH:14]=[CH:15][C:10]([O:8][C:5]2[CH:6]=[CH:7][C:2]([F:1])=[CH:3][CH:4]=2)=[N:11][CH:12]=1 |f:3.4|

Inputs

Step One
Name
4-fluorophenol
Quantity
2.1 g
Type
reactant
Smiles
FC1=CC=C(C=C1)O
Name
2,5-dibromopyridine
Quantity
3 g
Type
reactant
Smiles
BrC1=NC=C(C=C1)Br
Name
N,N-dimethylformamide
Quantity
30 mL
Type
reactant
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
730 mg
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
which was stirred for 10 minutes at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction mixture was then stirred for 5 hours at 110° C
Duration
5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to room temperature
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water twice
WASH
Type
WASH
Details
washed with saturated aqueous sodium chloride
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated under a reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by NH silica gel column chromatography (heptane:ethyl acetate=15:1)

Outcomes

Product
Details
Reaction Time
 10 min
Name
title compound
Type
product
Smiles
BrC=1C=CC(=NC1)OC1=CC=C(C=C1)F
Measurements
Type Value Analysis
AMOUNT: MASS 2.6 g
YIELD: PERCENTYIELD 75%
YIELD: CALCULATEDPERCENTYIELD 74.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.